Cas no 611-09-6 (5-Nitroisatin)

5-Nitroisatin structure

Product Name:5-Nitroisatin

CAS No:611-09-6

Molecular Formula:C₈H₄N₂O₄

Molecular Weight:192.1284

MDL:MFCD00005720

CID:38842

PubChem ID:4669250

5-Nitroisatin Properties

Names and Identifiers

- 5-Nitroindoline-2,3-dione
- Nitroisatin
- 2,3-dihydro-5-nitroindole-2,3-dione
- 5-Nitroisatin
- 5-Nitro-1H-indole-2,3-dione
- 5-Nitroindole-2,3-dione
- 1H-Indole-2,3-dione,5-nitro
- 5-nitro-1H-indol-2,3-dione
- 5-nitro-2,3-dihydro-1H-indole-2,3-dione
- 5-nitroindole-2,3(1H)-dione
- INDOLE-2,3-DIONE,5-NITRO
- Isatin,5-nitro
- N-Nitroisatin
- 5-Nitrosotin
- NSC 525798
- 5-Nitro-2,3-indolinedione
- 1H-Indole-2,3-dione, 5-nitro-
- INDOLE-2,3-DIONE, 5-NITRO-
- Isatin, 5-nitro-
- UNMYHYODJHKLOC-UHFFFAOYSA-N
- J4J633881Z
- 5-Nitro isatin
- Isatin, 5-nitro- (6CI)
- 5-nitroisatine
- Isatin analog 3
- NSC525798
- PubCh
- AC-5034
- N0572
- UNMYHYODJHKLOC-UHFFFAOYSA-
- AKOS000200257
- EN300-17341
- SCHEMBL455170
- FT-0620711
- BDBM22817
- InChI=1/C8H4N2O4/c11-7-5-3-4(10(13)14)1-2-6(5)9-8(7)12/h1-3H,(H,9,11,12)
- NS00034572
- CCG-207875
- PD119678
- A833047
- AS-15628
- SY039358
- Z56922091
- Tox21_202937
- Q27281191
- 1H-Indole-2, 5-nitro-
- BRN 0180223
- CHEMBL118305
- BDBM10299
- CHEBI:149791
- 5-Nitroisatin, 97%
- UNII-J4J633881Z
- CCRIS 4031
- DTXCID3029287
- DTXSID8049331
- EINECS 210-252-5
- W-105194
- Indole-2, 5-nitro-
- 611-09-6
- NITROISATIN, 5-
- CAS-611-09-6
- 5-21-10-00267 (Beilstein Handbook Reference)
- NSC-525798
- MFCD00005720
- 5-nitroindoline-2,3-dione;5-Nitroisatin
- O11481
- NCGC00260483-01
- CS-W007582
- Isatin-based compound, 37
- STK098524
- DB-368782
- BBL015500
- 2,3-Dihydro-5-nitroindole-2,3-dione
- ALBB-002904
- DB-053794
- +Expand
- MDL： MFCD00005720
- InChIKey： UNMYHYODJHKLOC-UHFFFAOYSA-N
- Inchi： 1S/C8H4N2O4/c11-7-5-3-4(10(13)14)1-2-6(5)9-8(7)12/h1-3H,(H,9,11,12)
- SMILES： O=C1C(N([H])C2C([H])=C([H])C(=C([H])C=21)[N+](=O)[O-])=O
- BRN： 0180223

Computed Properties

Exact Mass: 192.017107g/mol
Surface Charge: 0
XLogP3: 0.5
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 0
Monoisotopic Mass: 192.017107g/mol
Monoisotopic Mass: 192.017107g/mol
Topological Polar Surface Area: 92Å²
Heavy Atom Count: 14
Complexity: 309
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Tautomer Count: 5
Surface Charge: 0

Experimental Properties

LogP: 1.39080
PSA: 91.99000
Refractive Index: 1.4900 (estimate)
Boiling Point: 244.2±35.0°C at 760 mmHg
Melting Point: 251 °C (dec.) (lit.)
Flash Point: No data available
Color/Form: No data available
Density: 1.5513 (rough estimate)

5-Nitroisatin Security Information

Symbol: GHS07
RTECS：NL7970000
WGK Germany：3
Safety Term：S36/37
Safety Instruction： S7-S22-S36/37/39-S45-S36/37
Risk Phrases：R22; R68
Dangerous goods sign： Xn
Hazardous Material transportation number：2811
Hazard Statement： H302-H315-H319
Warning Statement： P264-P270-P280-P301+P312+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P501
Prompt：warning
Storage Condition：Sealed in dry,Room Temperature
Risk Phrases： 20/21/22-40
Signal Word：Warning
HazardClass：IRRITANT

5-Nitroisatin Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Nitroisatin Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P0034RO-1g	5-Nitroindoline-2,3-dione	611-09-6	97%	1g	$5.00	2024-04-22
A2B Chem LLC	AB45348-1g	5-Nitroisatin	611-09-6	97%	1g	$5.00	2024-04-19
abcr	AB147233-5 g	5-Nitroisatin, 98%; .	611-09-6	98%	5 g	€62.60	2023-07-20
Alichem	A199009488-100g	5-Nitroindoline-2,3-dione	611-09-6	97%	100g	$191.10	2023-09-01
Ambeed	A135229-1g	5-Nitroindoline-2,3-dione	611-09-6	97%	1g	$6.0	2024-07-18
Chemenu	CM114436-100g	5-nitro-1H-indole-2,3-dione	611-09-6	95%+	100g	$***	2023-05-30
ChemScence	CS-W007582-25g	5-Nitroindoline-2,3-dione	611-09-6	99.97%	25g	$45.0	2022-04-27
Crysdot LLC	CD11094178-100g	5-Nitroindoline-2,3-dione	611-09-6	97%	100g	$201	2024-07-19
Enamine	EN300-17341-0.05g	5-nitro-2,3-dihydro-1H-indole-2,3-dione	611-09-6	95%	0.05g	$19.0	2023-09-20
eNovation Chemicals LLC	D695699-100g	5-Nitroisatin	611-09-6	97%	100g	$195	2022-10-14

5-Nitroisatin Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:611-09-6)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:611-09-6)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

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7. A palladium-catalyzed cascade process for spirooxindole: an alternative way for the synthesis of spiro(indoline-3,2′-quinazolin)-2-ones

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8. One-step construction of complex polyheterocycles via a sequential post-GBB cyclization/spiro ring expansion triggered by a [1,5]-hydride shift

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9. Synthesis of Convolutamydine A from Isatin

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10. Iron-catalyzed C(sp3)–H functionalization of methyl azaarenes: a green approach to azaarene-substituted α- or β-hydroxy carboxylic derivatives and 2-alkenylazaarenes

Danwei Pi,Kun Jiang,Haifeng Zhou,Yuebo Sui,Yasuhiro Uozumi,Kun Zou RSC Adv. 2014 4 57875

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